Cas no 7647-13-4 (2-Propene-1-sulfonicacid, ammonium salt (1:1))

• Product Name: 2-Propene-1-sulfonicacid, ammonium salt (1:1)
• CAS No: 7647-13-4
• MF: C₃H₉NO₃S
• MW: 139.173459768295
• CID: 569848
• PubChem ID: 3014573
• Update Time: 2025-04-19

2-Propene-1-sulfonicacid, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propene-1-sulfonicacid, ammonium salt (1:1)
• ammonium prop-2-enesulphonate
• azanium,prop-2-ene-1-sulfonate
• ammonium prop-2-ene-1-sulfonate
• Ammonium prop-2-enesulfonate
• EINECS 231-597-8
• DTXSID40227274
• NS00081808
• 7647-13-4

• Inchi： 1S/C3H6O3S.H3N/c1-2-3-7(4,5)6;/h2H,1,3H2,(H,4,5,6);1H3
• InChI Key： URDBDUGGLGARJQ-UHFFFAOYSA-N
• SMILES： S(CC=C)(=O)(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 139.03037
• Monoisotopic Mass: 139.030314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.6

Experimental Properties

• Boiling Point: 316.7°C at 760 mmHg
• Flash Point: 145.3°C
• PSA: 93.7